Cas no 56343-42-1 (Ethanone, 1-(3-methoxy-5-methylpyrazinyl)-)

• Product Name: Ethanone, 1-(3-methoxy-5-methylpyrazinyl)-
• CAS No: 56343-42-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 349162
• PubChem ID: 44327595
• Update Time: 2025-04-19

Ethanone, 1-(3-methoxy-5-methylpyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methoxy-5-methylpyrazinyl)-
• 1-(3-methoxy-5-methylpyrazin-2-yl)ethanone
• DTXSID00658308
• CHEMBL329355
• 56343-42-1
• 1-(3-Methoxy-5-methylpyrazin-2-yl)ethan-1-one

• Inchi： 1S/C8H10N2O2/c1-5-4-9-7(6(2)11)8(10-5)12-3/h4H,1-3H3
• InChI Key： ALOBHJUZJMREIV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)=O)=NC=C(C)N=1

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 52.08